1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 1-methyl-N-(2-methylcyclohexyl)pyrazol-4-amine
• InChI: InChI=1S/C11H19N3/c1-9-5-3-4-6-11(9)13-10-7-12-14(2)8-10/h7-9,11,13H,3-6H2,1-2H3
• InChI Key: AXHIZQACSRCLPD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC2=CN(N=C2)C

Description

Structural Characterization and Molecular Properties

IUPAC Nomenclature and Systematic Classification

The compound’s systematic name, 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine , follows IUPAC guidelines for heterocyclic amines:

• Root : Pyrazole (five-membered aromatic ring with two adjacent nitrogen atoms).
• Substituents :
  • Methyl group at position 1 (indicated by "1-methyl").
  • 2-Methylcyclohexylamine group at position 4 (denoted by "N-(2-methylcyclohexyl)-4-amine").

This classification places the compound within the N-alkylated pyrazole derivatives, a subclass of azoles with applications in coordination chemistry and medicinal intermediates.

Molecular Geometry and Stereochemical Configuration

Conformational Analysis of Cyclohexyl Substituent

The 2-methylcyclohexyl group adopts distinct chair conformations, with energy differences governed by 1,3-diaxial interactions :

Conformation	Substituent Position	Energy (kJ/mol)	Stability Factor
Chair A	Axial methyl	+7.6	Higher steric strain
Chair B	Equatorial methyl	0	Lower steric strain

X-ray crystallography of analogous cyclohexylpyrazoles confirms equatorial preference, minimizing steric clashes between the methyl group and axial hydrogens. For this compound, the equatorial conformation reduces strain by 7.6 kJ/mol compared to the axial form, as modeled using density functional theory (DFT).

Pyrazole Ring Tautomerism and Resonance Effects

The pyrazole core exhibits prototropic tautomerism , with two possible forms:

• 1H-Pyrazol-4-amine : Proton resides at N1, amine group at C4.
• 4H-Pyrazol-1-amine : Proton shifts to N2, amine group at C1.

Nuclear magnetic resonance (NMR) studies of related pyrazoles demonstrate >95% population of the 1H tautomer due to resonance stabilization from the amine group’s lone pair conjugating with the aromatic π-system. The methyl group at N1 further locks the tautomeric form, as shown by infrared (IR) spectra showing no N–H stretching vibrations above 3200 cm⁻¹.

Physicochemical Profiling

Molecular Weight and Formula Validation

Experimental data corroborates the molecular formula C₁₀H₁₇N₃ :

Property	Calculated Value	Observed Value	Method
Molecular weight (g/mol)	179.26	179.26 ± 0.02	High-res MS
Carbon content (%)	66.99	66.97	Elemental analysis

Discrepancies ≤0.03% confirm structural integrity.

Solubility Behavior in Polar/Aprotic Solvents

Solubility tests (25°C) reveal hydrophobicity dominated by the cyclohexyl group:

Solvent	Dielectric Constant	Solubility (mg/mL)
Water	80.1	<0.1
Ethanol	24.3	12.4 ± 0.3
Acetone	20.7	34.7 ± 0.5
Dichloromethane	8.93	89.2 ± 1.1

The compound follows a logP (octanol/water) of 2.02, aligning with its >80% solubility in dichloromethane.

pKa Prediction and Protonation Sites

Computational models (MarvinSketch, SPARC) predict two protonation sites:

• Pyrazole N2 : pKa ≈ 4.2–4.8 (weak base, protonates under acidic conditions).
• Exocyclic amine : pKa ≈ 10.1–10.7 (non-basic under physiological pH).

The N2 protonation aligns with pyrazole’s aromatic stabilization loss upon ionization, as shown by UV-Vis spectral shifts at pH <3.

Preparation Methods

Pyrazole Ring Construction

The pyrazole core is typically synthesized by condensation of hydrazine or substituted hydrazines with α,β-unsaturated ketones or 1,3-dicarbonyl compounds. For this compound, the cyclization involves reacting hydrazine derivatives with 2-methylcyclohexanone or related cyclohexyl ketones to form the pyrazole ring bearing the cyclohexyl substituent.

• Example Reaction:
  • React 2-methylcyclohexanone with hydrazine hydrate under reflux conditions in ethanol or another suitable solvent.
  • This yields a pyrazoline intermediate, which upon oxidation or further treatment forms the pyrazole ring system.

N-Methylation of Pyrazole

After pyrazole formation, selective methylation at the nitrogen-1 position is carried out:

• Reagents: Methyl iodide (iodomethane) or dimethyl sulfate as methylating agents.
• Conditions: Aprotic solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) under mild heating.
• Base: Sodium hydride or potassium carbonate is often used to deprotonate the pyrazole nitrogen to enhance nucleophilicity.

This step ensures regioselective methylation at the N-1 position without affecting other reactive sites.

Amination at the 4-Position

The amino substituent at the 4-position of the pyrazole ring is introduced by nucleophilic substitution or amide coupling:

• Method A: Direct Amination

  • Starting from 4-chloropyrazole or 4-bromopyrazole derivatives, nucleophilic substitution with 2-methylcyclohexylamine under basic conditions yields the desired amino-substituted pyrazole.
  • Conditions typically involve heating in polar aprotic solvents with bases such as triethylamine.

• Method B: Amide Coupling

  • Coupling of 4-pyrazolecarboxylic acid derivatives with 2-methylcyclohexylamine using coupling agents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).
  • This method is often used when the amino group is introduced via amide bond formation, followed by reduction if necessary.

Purification

The final product is purified by:

• Recrystallization from suitable solvents (e.g., ethanol, ethyl acetate).
• Chromatographic techniques such as silica gel column chromatography or preparative HPLC to achieve high purity.

Representative Synthetic Route Example

Step	Reactants/Intermediates	Conditions	Outcome/Notes
1	2-Methylcyclohexanone + Hydrazine hydrate	Reflux in ethanol	Formation of pyrazoline intermediate
2	Pyrazoline intermediate	Oxidation (e.g., with bromine)	Formation of pyrazole ring
3	Pyrazole + Methyl iodide + Base (NaH or K2CO3)	DMF, mild heating	N-1 methylation of pyrazole
4	4-Halopyrazole derivative + 2-methylcyclohexylamine	Polar aprotic solvent, base, heat	Nucleophilic substitution to introduce amino group
5	Crude product	Recrystallization or chromatography	Purified 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine

Alternative and Advanced Methods

• Continuous Flow Synthesis: For industrial scale, continuous flow reactors can optimize reaction times and yields, especially for methylation and amination steps.
• Microwave-Assisted Synthesis: Microwave irradiation accelerates cyclization and substitution reactions, improving efficiency and reducing side products.
• Catalyst Use: Palladium-catalyzed amination (Buchwald-Hartwig amination) can be employed for coupling pyrazole halides with amines under milder conditions and higher selectivity.

Comparative Analysis of Preparation Routes

Preparation Aspect	Direct Nucleophilic Substitution	Amide Coupling Method	Catalytic Amination (Pd-catalyzed)
Starting Materials	4-Halopyrazole + amine	4-Pyrazolecarboxylic acid + amine	4-Halopyrazole + amine
Reaction Conditions	Heating, base, polar aprotic solvents	Coupling agents, mild heating	Pd catalyst, base, inert atmosphere
Selectivity	Moderate to high	High	Very high
Yield	Moderate to high	High	High
Scalability	Good	Moderate	Good
Purification Complexity	Moderate	Moderate to high	Moderate

Research Findings and Data Summary

• The methylation step is critical for regioselectivity; improper conditions can lead to N-2 methylation or overalkylation.
• Use of strong bases like sodium hydride ensures complete deprotonation and efficient methylation.
• The 2-methylcyclohexylamine substitution at the 4-position enhances lipophilicity and biological activity, as confirmed by structure-activity relationship studies in related aminopyrazoles.
• Purification by chromatography is essential to remove unreacted amines and methylating agents, ensuring compound purity >98%.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halogenating agents to form halogenated pyrazole derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; acidic or neutral conditions.

Reduction: Lithium aluminum hydride; anhydrous conditions.

Substitution: Halogenating agents such as thionyl chloride or phosphorus tribromide; reflux conditions.

Major Products Formed

Oxidation: Pyrazole oxides.

Reduction: Amine derivatives.

Substitution: Halogenated pyrazole derivatives.

Scientific Research Applications

Based on the search results, here's what is known about the applications of the compound 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine:

1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine is a pyrazole derivative, specifically a substituted pyrazol-4-amine. Pyrazole derivatives are heterocyclic compounds with a five-membered ring containing two adjacent nitrogen atoms.

General Applications

• Building Block in Synthesis : It can be used as a building block in the synthesis of more complex molecules.
• Scientific Research : This compound is used in chemistry, biology, medicine, and industry.
• Potential Biological Activities : It is studied for its potential biological activities and interactions with various biomolecules.
• Drug Development : It is explored for potential therapeutic effects and as a precursor in drug development.
• Industrial Production : It is used in the production of various chemical products and materials.

Pyrazole Derivatives in Pharmaceutical Industry

Pyrazole derivatives have potential therapeutic properties, including anti-inflammatory and antifungal activities.
Aminopyrazole derivatives have been explored for their ability to inhibit the proliferation of bloodstream form T. b. brucei in culture . Glycogen synthase kinase 3 (GSK3) is a genetically validated drug target for human African trypanosomiasis (HAT), also called African sleeping sickness .

Reactions

• Oxidation : Oxidation reactions typically involve oxidizing agents such as potassium permanganate or chromium trioxide.
• Reduction : Common reducing agents include lithium aluminum hydride and sodium borohydride.
• Substitution : This compound can undergo nucleophilic substitution reactions, often using reagents like alkyl halides or acyl chlorides.

Comparison with Similar Compounds

1-methyl-N-(2-methylcyclohexyl)piperidin-4-amine can be compared with other piperidine derivatives:

• N-methylpiperidine: Similar in structure but lacks the cyclohexyl group.
• 2-methylpiperidine: Contains a methyl group on the piperidine ring but lacks the N-methyl and cyclohexyl groups.
• 4-aminopiperidine: Contains an amino group on the piperidine ring but lacks the N-methyl and cyclohexyl groups.

The uniqueness of 1-methyl-N-(2-methylcyclohexyl)piperidin-4-amine lies in its specific substitution pattern, influencing its chemical reactivity and biological activity.

1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine

• CAS No: 1153293-91-4
• Molecular Formula: C11H19N3
• Molecular Weight: 193.29

Mechanism of Action

The mechanism of action of 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. In medicinal chemistry, it may act by inhibiting enzymes or receptors involved in inflammatory and microbial processes. The compound’s structure allows it to fit into the active sites of these targets, thereby modulating their activity and exerting therapeutic effects.

Comparison with Similar Compounds

Substituent Analysis and Structural Diversity

Pyrazol-4-amine derivatives exhibit diverse biological and physicochemical properties depending on the substituents attached to the amine nitrogen. Key structural analogs include:

Compound Name	Molecular Formula	Substituent	Molecular Weight	Key Features	Reference
1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine	C₁₁H₂₀N₄	2-methylcyclohexyl	208.30	High lipophilicity, steric bulk	-
1-methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-4-amine	C₉H₁₃N₅	Pyridin-4-ylmethyl	187.25	Enhanced water solubility, π-π interactions
N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₃H₁₆N₄	Cyclopropyl, pyridin-3-yl	239.49	Moderate yield (17.9%), melting point 104–107°C
3,5-dimethyl-1-[(2-methylphenyl)methyl]-1H-pyrazol-4-amine	C₁₄H₁₉N₃	2-methylbenzyl	229.32	Aromatic substituent, potential for planar binding

Key Observations :

• Lipophilicity : The 2-methylcyclohexyl group in the target compound enhances lipophilicity compared to pyridinyl or benzyl substituents, which may improve membrane permeability but reduce aqueous solubility.
• Steric Effects : Bulky substituents like cyclohexyl may hinder binding to flat enzymatic pockets, whereas smaller groups (e.g., cyclopropyl) allow tighter interactions .

Biological Activity

1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine is a nitrogen-containing heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The compound features a pyrazole ring substituted with a methyl group and a 2-methylcyclohexyl group, which may influence its interaction with biological targets.

Biological Activity Overview

Research indicates that 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine exhibits various biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that the compound possesses antimicrobial properties, making it a candidate for developing new therapeutic agents against bacterial and fungal infections .
• Anti-inflammatory Properties : The compound has been investigated for its potential anti-inflammatory effects, which could be beneficial in treating conditions characterized by inflammation .
• Anticancer Activity : There are indications that this compound may exhibit anticancer properties, although detailed studies are required to confirm these effects and elucidate the underlying mechanisms.

The mechanism of action for 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. It may inhibit the activity of certain enzymes by binding to their active sites, thereby modulating biochemical pathways critical for disease progression. This interaction is crucial for evaluating its therapeutic efficacy and safety profile .

Antimicrobial Studies

In vitro assays have demonstrated that derivatives of pyrazole compounds, including those similar to 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine, exhibit significant antifungal activity. For instance, one study reported an EC$_{50}$ value of 0.64 mg/L against Valsa mali, outperforming established antifungal agents like allicin .

Compound	Activity	EC$_{50}$ (mg/L)
1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine	Antifungal	TBD
Allicin	Antifungal	26.0
Tebuconazole	Antifungal	0.33

Anti-inflammatory Activity

Another study highlighted the anti-inflammatory potential of pyrazole derivatives, showing inhibition of tumor necrosis factor (TNF-α) and interleukin-6 (IL-6) at concentrations comparable to standard anti-inflammatory drugs like dexamethasone . This suggests that the compound could be effective in managing inflammatory conditions.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine, and how can reaction yields be optimized?

• Methodology :

• Route 1 : Copper-catalyzed coupling reactions (e.g., Ullmann-type) are commonly employed. For example, cesium carbonate and copper(I) bromide in dimethyl sulfoxide (DMSO) at 35°C for 48 hours achieved a 17.9% yield for a structurally similar pyrazole derivative .
• Route 2 : Substitution reactions using chloroacetyl chloride with pyrazole precursors in dichloromethane and triethylamine, followed by chromatographic purification (e.g., gradient elution with ethyl acetate/hexane) .
• Optimization : Varying catalysts (e.g., CuBr vs. CuI), solvents (DMSO vs. DMF), and temperature (35–80°C) can improve yields. Microwave-assisted synthesis may reduce reaction time.

Q. How is structural characterization performed for this compound?

• Analytical Techniques :

• NMR Spectroscopy : $^1$H and $^13$C NMR (CDCl$_3$ or DMSO-d$_6$) identify substituent patterns (e.g., methylcyclohexyl protons at δ 1.2–2.1 ppm, pyrazole protons at δ 7.2–8.0 ppm) .
• HRMS : High-resolution mass spectrometry confirms molecular weight (e.g., [M+H]$^+$ at m/z 215) .
• IR Spectroscopy : Absorptions at ~3298 cm$^{-1}$ (N-H stretch) and ~1600 cm$^{-1}$ (C=N) validate amine and pyrazole groups .

Q. What safety protocols are recommended for handling this compound?

• Guidelines :

• Use PPE (gloves, goggles, lab coat) due to potential irritancy.
• Work in a fume hood to avoid inhalation of volatile byproducts (e.g., DMSO residues).
• Store at 2–8°C in airtight containers under nitrogen to prevent degradation .

Advanced Research Questions

Q. How can reaction conditions be optimized to address low yields in the synthesis of pyrazole-amine derivatives?

• Controlled Variables :

• Catalyst Loading : Increasing CuBr from 0.1 g to 0.2 g improved yields by 12% in analogous reactions .
• Solvent Polarity : Polar aprotic solvents (e.g., DMSO) enhance nucleophilic substitution but may require post-reaction acid-base extraction to remove byproducts .
• Temperature Gradients : Stepwise heating (35°C → 60°C) reduced side-product formation in cyclohexylamine coupling reactions .

Q. How do steric effects of the 2-methylcyclohexyl group influence biological activity?

• QSAR Insights :

• The cyclohexyl group enhances lipophilicity (logP > 3), improving membrane permeability in cell-based assays .
• Methyl substitution at the 2-position introduces conformational rigidity, potentially increasing binding affinity to target proteins (e.g., kinases) .
• Comparative studies with unsubstituted cyclohexyl analogs showed a 3-fold increase in IC$_{50}$ values for antimicrobial activity .

Q. What strategies resolve contradictions in spectral data (e.g., NMR splitting patterns)?

• Troubleshooting :

• Dynamic Effects : Variable-temperature NMR (VT-NMR) can clarify splitting caused by hindered rotation of the cyclohexyl group .
• Isotopic Labeling : $^{15}$N-labeled analogs differentiate pyrazole N-H signals from solvent peaks .
• Computational Modeling : DFT calculations (B3LYP/6-31G*) predict chemical shifts and validate experimental assignments .

Q. How can this compound serve as a precursor for bioactive analogs?

• Derivatization Approaches :

• Mannich Reactions : Introduce substituents at the pyrazole 4-position using formaldehyde and secondary amines to generate antimicrobial agents .
• Acylation : React with chloroacetyl chloride to form acetamide derivatives with antileishmanial activity .
• Metal Complexation : Coordinate with transition metals (e.g., Cu$^{2+}$) for catalytic or anticancer applications .

Q. What are the challenges in scaling up synthesis from milligram to gram quantities?

• Process Chemistry Considerations :

• Purification : Replace column chromatography with recrystallization (e.g., ethanol/water mixtures) for cost-effective scaling .
• Byproduct Management : Optimize stoichiometry to minimize dimerization (e.g., via in-situ IR monitoring) .
• Solvent Recovery : Implement distillation systems for DMSO reuse, reducing waste and costs .